Cas no 120118-03-8 (4-bromo-1H-imidazole-2-carbonitrile)

• Product Name: 4-bromo-1H-imidazole-2-carbonitrile
• CAS No: 120118-03-8
• MF: C₄H₂BrN₃
• MW: 171.982779026031
• MDL: MFCD27922670
• CID: 1088831
• PubChem ID: 14455628
• Update Time: 2025-07-29

4-bromo-1H-imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-imidazole-2-carbonitrile
• 4-bromo-1H-imidazole-2-carbonitrile
• 120118-03-8
• 1H-Imidazole-2-carbonitrile, 5-bromo-
• DTXSID40560557
• DB-113619
• AT15309
• EN300-342744
• SY220838
• AMY17758
• CS-0442356
• SCHEMBL9958531
• DXZFZIQXGDJVCL-UHFFFAOYSA-N

• MDL： MFCD27922670
• Inchi： 1S/C4H2BrN3/c5-3-2-7-4(1-6)8-3/h2H,(H,7,8)
• InChI Key： DXZFZIQXGDJVCL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)N1

Computed Properties

• Exact Mass: 170.94321g/mol
• Monoisotopic Mass: 170.94321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų